Cas no 33216-53-4 (3,5-dichloropyridine-4-thiol)

• Product Name: 3,5-dichloropyridine-4-thiol
• CAS No: 33216-53-4
• MF: C₅H₃Cl₂NS
• MW: 180.055017709732
• MDL: MFCD23160728
• CID: 841783
• PubChem ID: 60207305
• Update Time: 2026-04-29

3,5-dichloropyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-pyridinethiol
• 3,5-dichloropyridine-4-thiol

• MDL： MFCD23160728

Additional information on 3,5-dichloropyridine-4-thiol

3,5-Dichloropyridine-4-thiol (CAS No. 33216-53-4): A Comprehensive Overview

3,5-Dichloropyridine-4-thiol, also known by its CAS registry number 33216-53-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The structure of 3,5-dichloropyridine-4-thiol consists of a pyridine ring with chlorine atoms at the 3 and 5 positions and a thiol (-SH) group at the 4 position. This arrangement imparts the compound with distinct chemical reactivity and physical properties.

The synthesis of 3,5-dichloropyridine-4-thiol typically involves multi-step organic reactions, often starting from pyridine derivatives or through substitution reactions involving thiol groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications. The thiol group in 3,5-dichloropyridine-4-thiol plays a crucial role in its reactivity, as it can participate in various nucleophilic reactions, including coupling reactions and the formation of metal complexes.

One of the most promising applications of 3,5-dichloropyridine-4-thiol lies in its use as a precursor for the synthesis of advanced materials. For instance, researchers have explored its potential in forming metalloporphyrins and other coordination complexes, which are valuable in catalysis and sensing technologies. Additionally, the compound has been investigated for its role in the development of novel antibiotics and antiviral agents. Recent studies have highlighted its ability to inhibit certain enzymes involved in bacterial resistance mechanisms, suggesting its potential as a lead compound for drug development.

The electronic properties of 3,5-dichloropyridine-4-thiol also make it an attractive candidate for use in organic electronics. Its ability to form stable charge transfer complexes with metals has been leveraged in the design of new types of sensors and electronic devices. Furthermore, the compound's thiol group allows for easy attachment to various surfaces, enabling its use in surface functionalization and nanotechnology applications.

In terms of environmental impact, 3,5-dichloropyridine-4-thiol has been studied for its biodegradation pathways and toxicity profiles. Recent research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further studies are required to fully understand its environmental fate and potential risks to ecosystems.

From a safety standpoint, handling 3,5-dichloropyridine-4-thiol requires adherence to standard laboratory protocols due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks.

In conclusion, 3,5-dichloropyridine-4-thiol (CAS No. 33216-53-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research efforts, positioning it as an important building block for future advancements in materials science and pharmaceutical development.